Cas no 126118-67-0 (2-(6-methylpyridin-3-yl)-2-oxoacetic acid)

• Product Name: 2-(6-methylpyridin-3-yl)-2-oxoacetic acid
• CAS No: 126118-67-0
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 2104518
• PubChem ID: 14460502
• Update Time: 2025-10-23

2-(6-methylpyridin-3-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-methylpyridin-3-yl)-2-oxoacetic acid
• DA-13303
• EN300-1854072
• 126118-67-0

• Inchi： 1S/C8H7NO3/c1-5-2-3-6(4-9-5)7(10)8(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： IBBVSNFCPJILRV-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1=CN=C(C)C=C1

Computed Properties

• Exact Mass: 165.042593085Da
• Monoisotopic Mass: 165.042593085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-(6-methylpyridin-3-yl)-2-oxoacetic acid

Comprehensive Overview of 2-(6-Methylpyridin-3-yl)-2-oxoacetic Acid (CAS No. 126118-67-0)

2-(6-Methylpyridin-3-yl)-2-oxoacetic acid (CAS No. 126118-67-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its CAS number 126118-67-0, is a derivative of pyridine and oxoacetic acid, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "2-(6-methylpyridin-3-yl)-2-oxoacetic acid synthesis" or "CAS 126118-67-0 applications," highlighting its relevance in modern scientific inquiries.

The molecular structure of 2-(6-methylpyridin-3-yl)-2-oxoacetic acid features a 6-methylpyridin-3-yl moiety linked to a 2-oxoacetic acid group, which contributes to its reactivity and functional utility. This compound is particularly valued for its role in the development of novel pharmaceutical intermediates and agrochemical formulations. Recent trends in organic chemistry emphasize the importance of such intermediates, as evidenced by the growing number of searches for "pyridine derivatives in drug discovery" and "oxoacetic acid uses." These keywords reflect the compound's alignment with current research priorities.

One of the most compelling aspects of CAS No. 126118-67-0 is its potential in medicinal chemistry. The compound's ability to act as a building block for more complex molecules has made it a subject of interest in the design of kinase inhibitors and anti-inflammatory agents. Searches for "2-(6-methylpyridin-3-yl)-2-oxoacetic acid biological activity" and "kinase inhibitor intermediates" underscore its applicability in cutting-edge therapeutic development. Additionally, its stability and solubility properties make it a practical choice for laboratory-scale and industrial-scale synthesis.

In the agrochemical sector, 2-(6-methylpyridin-3-yl)-2-oxoacetic acid is explored for its potential in creating crop protection agents. The rise in global demand for sustainable agriculture has led to increased interest in "pyridine-based agrochemicals" and "eco-friendly pesticide intermediates," positioning this compound as a valuable candidate for further study. Its structural features enable interactions with biological targets, making it a promising component in next-generation plant growth regulators.

The synthesis of 2-(6-methylpyridin-3-yl)-2-oxoacetic acid typically involves multi-step organic reactions, including condensation and oxidation processes. Researchers often seek information on "optimized synthesis routes for CAS 126118-67-0" or "scalable production methods," reflecting the need for efficient and cost-effective manufacturing techniques. Advances in green chemistry have also influenced the development of environmentally friendly synthesis protocols for this compound, aligning with broader industry trends toward sustainability.

From a commercial perspective, CAS No. 126118-67-0 is available through specialized chemical suppliers, with purity grades tailored to research and industrial applications. The compound's analytical data, including NMR and HPLC profiles, are critical for quality assurance, as indicated by frequent searches for "2-(6-methylpyridin-3-yl)-2-oxoacetic acid characterization." Its storage and handling require standard laboratory precautions, ensuring stability and longevity.

In summary, 2-(6-methylpyridin-3-yl)-2-oxoacetic acid (CAS No. 126118-67-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its structural uniqueness and functional versatility make it a subject of ongoing research, driven by the demand for innovative intermediates in synthetic chemistry. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing drug discovery and sustainable agriculture.